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Compound of Interest

Compound Name:
8-Hydroxyquinoline-5-

carbaldehyde

Cat. No.: B1267011 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 8-Hydroxyquinoline-5-carbaldehyde, a compound

requiring careful management in a laboratory setting. Adherence to these procedures is critical

for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary when handling 8-
Hydroxyquinoline-5-carbaldehyde. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification/Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).

Skin Protection

Chemical-resistant gloves

(e.g., Butyl caoutchouc/butyl

rubber), lab coat. For large

spills, a full suit may be

necessary.

Gloves tested according to EN

374.

Respiratory Protection

Dust respirator. A full-face

respirator or Self-Contained

Breathing Apparatus (SCBA)

may be required for large

spills, fire, or if exposure limits

are exceeded.

Approved/certified respirator or

equivalent.

Health Hazard Summary
8-Hydroxyquinoline-5-carbaldehyde is classified with several health hazards that necessitate

careful handling.[1]

Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1]

Procedural Guidance for Handling
A systematic approach to handling, from preparation to disposal, minimizes risks.

1. Engineering Controls and Preparation:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Avoid the formation and inhalation of dust.[2]

Do not eat, drink, or smoke in the handling area.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

The substance should be stored locked up.[3]

4. Spills:

For small spills, carefully sweep up the solid material and place it into a suitable container for

disposal.

For large spills, evacuate the area and use a shovel to place the material into a convenient

waste disposal container. A self-contained breathing apparatus should be used for large

spills.

5. Disposal:

Dispose of waste in accordance with federal, state, and local environmental control

regulations.[3]

Dispose of the contents and container to an approved waste disposal plant.[3]
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Experimental Workflow for Safe Handling

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Weigh Compound

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste

Remove and Dispose of PPE

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of 8-
Hydroxyquinoline-5-carbaldehyde, from preparation to disposal.

Emergency Response Logic
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Immediate Response

First Aid Actions

Medical Attention

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water and soap Rinse cautiously with water for several minutes Remove person to fresh air Rinse mouth

Get medical advice/attention

Click to download full resolution via product page
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Caption: A logical diagram outlining the immediate first aid and emergency response

procedures following an exposure to 8-Hydroxyquinoline-5-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

